Cas no 668262-52-0 (Methyl 2-(bromomethyl)-5-chlorobenzoate)

• Product Name: Methyl 2-(bromomethyl)-5-chlorobenzoate
• CAS No: 668262-52-0
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD06804577
• CID: 823141
• PubChem ID: 51358462
• Update Time: 2025-05-21

Methyl 2-(bromomethyl)-5-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-chlorobenzoate
• METHYL 2-BROMOMETHYL-5-CHLOROBENZOATE,
• METHYL 2-BROMOMETHYL-5-CHLORO-BENZOATE
• SCHEMBL942693
• DS-14852
• CL8533
• AKOS015916928
• AB30438
• Methyl2-(bromomethyl)-5-chlorobenzoate
• FT-0745466
• BB 0258350
• SY108158
• MFCD06804577
• Methyl 2-bromomethyl-5-chlorobenzoate
• A867389
• PVGXSSGKABOXTL-UHFFFAOYSA-N
• methyl 2-(bromomethyl)-5-chlorobenzoate-
• 668262-52-0
• BENZOIC ACID, 2-(BROMOMETHYL)-5-CHLORO-, METHYL ESTER
• 2-BROMOMETHYL-5-CHLORO-BENZOIC ACID METHYL ESTER
• DTXSID10679968
• methyl 2-(bromomethyl)- 5-chlorobenzoate
• methyl 2-(bromomethyl)-5-chloro-benzoate
• DB-073799

• MDL： MFCD06804577
• Inchi： 1S/C9H8BrClO2/c1-13-9(12)8-4-7(11)3-2-6(8)5-10/h2-4H,5H2,1H3
• InChI Key： PVGXSSGKABOXTL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 261.94000
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 331.0±32.0 °C at 760 mmHg
• Flash Point: 154.0±25.1 °C
• Refractive Index: 1.572
• PSA: 26.30000
• LogP: 3.02150
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 2-(bromomethyl)-5-chlorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-(bromomethyl)-5-chlorobenzoate

Methyl 2-(bromomethyl)-5-chlorobenzoate: A Comprehensive Overview

Methyl 2-(bromomethyl)-5-chlorobenzoate, also known by its CAS No. 668262-52-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₉H₇BrClO₃, exhibits a unique combination of functional groups that make it versatile for various applications. The molecule consists of a benzoate ester group, a bromomethyl substituent, and a chlorine atom, all arranged in a specific spatial configuration that contributes to its reactivity and utility.

The synthesis of Methyl 2-(bromomethyl)-5-chlorobenzoate typically involves multi-step organic reactions, often starting from substituted benzene derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing the bromomethyl group. These methods not only enhance yield but also improve the purity of the final product, making it more suitable for high-end applications.

The chemical properties of Methyl 2-(bromomethyl)-5-chlorobenzoate are heavily influenced by its functional groups. The ester group imparts hydrophilic characteristics, while the bromomethyl and chlorine substituents introduce electron-withdrawing effects, increasing the compound's reactivity towards nucleophilic substitutions. This makes it an ideal precursor for synthesizing more complex molecules, such as pharmaceutical agents and advanced materials.

In terms of applications, Methyl 2-(bromomethyl)-5-chlorobenzoate has found extensive use in drug discovery programs. Its structure serves as a scaffold for developing bioactive compounds targeting various diseases, including cancer and infectious diseases. Recent studies have highlighted its potential as a lead compound in anti-inflammatory drug development due to its ability to modulate key inflammatory pathways.

Beyond pharmacology, this compound is also employed in materials science for creating advanced polymers and coatings. The bromomethyl group can undergo polymerization under specific conditions, leading to materials with enhanced mechanical properties. For example, researchers have utilized this compound to synthesize high-performance adhesives that exhibit superior bonding strength under extreme conditions.

From an environmental standpoint, understanding the degradation pathways of Methyl 2-(bromomethyl)-5-chlorobenzoate is crucial for assessing its ecological impact. Recent investigations have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less toxic byproducts. This knowledge is vital for developing sustainable industrial practices that minimize environmental contamination.

In conclusion, Methyl 2-(bromomethyl)-5-chlorobenzoate (CAS No. 668262-52-0) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and versatile structure continue to drive innovative research, paving the way for new discoveries in medicine and materials science.